Cas no 1191453-82-3 (Methyl 2-bromo-3-cyclopentylpropionate)

• Product Name: Methyl 2-bromo-3-cyclopentylpropionate
• CAS No: 1191453-82-3
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• MDL: MFCD16660241
• CID: 1082361
• PubChem ID: 57919172
• Update Time: 2025-06-13

Methyl 2-bromo-3-cyclopentylpropionate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyclopentylpropionate
• methyl 2-bromo-3-cyclopentylpropanoate
• SCHEMBL1008660
• AKOS022177440
• Alpha-Bromo-cyclopentanepropanoic acidmethylester
• DTXSID201289520
• Methyl I+/--bromocyclopentanepropanoate
• A898675
• IBRYTPZFAFCZGH-UHFFFAOYSA-N
• 2-bromo-3-cyclopentylpropanoic acid methyl ester
• EN300-6738399
• 1191453-82-3
• AS-39936
• Methyl2-bromo-3-cyclopentylpropionate
• A1-44693
• CS-W020470
• 2-bromo-3-cyclopentyl-propionic acid methyl ester
• MFCD16660241

• MDL： MFCD16660241
• Inchi： 1S/C9H15BrO2/c1-12-9(11)8(10)6-7-4-2-3-5-7/h7-8H,2-6H2,1H3
• InChI Key： IBRYTPZFAFCZGH-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CC1CCCC1

Computed Properties

• Exact Mass: 234.02554g/mol
• Monoisotopic Mass: 234.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 252.4±13.0 ºC (760 Torr),
• Flash Point: 126.3±10.2 ºC,
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 2-bromo-3-cyclopentylpropionate

Methyl 2-bromo-3-cyclopentylpropionate (CAS No. 1191453-82-3): An Overview and Recent Advances

Methyl 2-bromo-3-cyclopentylpropionate (CAS No. 1191453-82-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its bromine atom and cyclopentyl group, which confer specific reactivity and functional properties that make it a valuable intermediate in synthetic chemistry.

The chemical structure of Methyl 2-bromo-3-cyclopentylpropionate consists of a methyl ester group, a bromine atom, and a cyclopentyl ring attached to a propionate chain. The presence of the bromine atom makes this compound an excellent leaving group, facilitating various substitution reactions. Additionally, the cyclopentyl ring provides steric hindrance and conformational stability, which can be crucial in controlling the stereochemistry of reaction products.

Recent research has highlighted the importance of Methyl 2-bromo-3-cyclopentylpropionate in the synthesis of complex molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of bioactive natural products. The bromine atom was selectively replaced with various functional groups through palladium-catalyzed cross-coupling reactions, leading to the formation of structurally diverse compounds with potential therapeutic applications.

In the pharmaceutical industry, Methyl 2-bromo-3-cyclopentylpropionate has shown promise as a building block for the development of new drugs. Its ability to undergo selective transformations makes it an attractive starting material for the synthesis of drug candidates with improved pharmacological properties. A notable example is its use in the synthesis of antiviral agents, where the cyclopentyl group was found to enhance the binding affinity to viral targets.

Beyond pharmaceuticals, Methyl 2-bromo-3-cyclopentylpropionate has also found applications in agrochemicals. Researchers at a leading agricultural research institute have explored its use in the development of novel herbicides and pesticides. The compound's reactivity and structural flexibility allow for the design of molecules with enhanced selectivity and reduced environmental impact.

In materials science, Methyl 2-bromo-3-cyclopentylpropionate has been utilized as a monomer for the synthesis of advanced polymers. A study published in Macromolecules reported the preparation of copolymers containing this monomer unit, which exhibited improved mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The synthesis of Methyl 2-bromo-3-cyclopentylpropionate typically involves several steps, including bromination reactions and esterification processes. Recent advancements in green chemistry have led to more environmentally friendly methods for its production. For example, researchers have developed catalytic systems that reduce waste generation and energy consumption while maintaining high yields and selectivity.

In conclusion, Methyl 2-bromo-3-cyclopentylpropionate (CAS No. 1191453-82-3) is a multifunctional compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions for healthcare, agriculture, and materials science.